Cas no 139520-99-3 (L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)glycyl-L-prolyl-N-(4-carboxyphenyl)-)

• Product name: L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)glycyl-L-prolyl-N-(4-carboxyphenyl)-
• CAS No: 139520-99-3
• MF: C₃₃H₃₆N₄O₇
• MW: 600.661548614502
• CID: 1288591

L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)glycyl-L-prolyl-N-(4-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)glycyl-L-prolyl-N-(4-carboxyphenyl)-
• L-Phenylalaninamide, N-(1-carboxy-3-phenylpropyl)glycyl-L-prolyl-N-(4-carboxyphenyl)- (9CI)

• Inchi： 1S/C33H36N4O7/c34-30(39)28(20-23-10-5-2-6-11-23)37(25-16-14-24(15-17-25)32(41)42)31(40)27-12-7-19-36(27)29(38)21-35-26(33(43)44)18-13-22-8-3-1-4-9-22/h1-6,8-11,14-17,26-28,35H,7,12-13,18-21H2,(H2,34,39)(H,41,42)(H,43,44)/t26?,27-,28-/m0/s1
• InChI Key： YBUVBOLGFXWBRD-UWDVWBIHSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@@H]1CCCN1C(=O)CNC(C(O)=O)CCC1=CC=CC=C1)C1=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 600.25858

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 950.0±65.0 °C(Predicted)
• PSA: 165.14
• pka: 2.19±0.10(Predicted)